Cas no 3986-98-9 (2H-chromene-2-thione)

2H-chromene-2-thione Properties

Names and Identifiers

• 2H-chromene-2-thione
• 2H-1-benzopyran-2-thione
• 2H-1-Benzopyran-2-thione (9CI)
• chromene-2-thione
• 1-thiocoumarin
• 2H-chromen-2-thione
• 2-Thiocoumarin
• benzopyran-2-thione
• COUMARIN,2-THIO
• Coumarin-2-thione
• STL348483
• DB-234054
• BRN 0114084
• SCHEMBL93945
• COUMARIN, 2-THIO-
• PMID30074415-Compound-20
• InChI=1/C9H6OS/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6
• 2H-Chromene-2-thione #
• 3986-98-9
• CHEMBL3759409
• 5-17-10-00148 (Beilstein Handbook Reference)
• AKOS006372197
• DTXSID20192911
• +Expand

• InChIKey： FRZDLTCXOSFHJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6OS/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H
• SMILES： C1=CC=C2C(=C1)C=CC(=S)O2

Computed Properties

• Exact Mass: 162.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.014
• Heavy Atom Count: 11
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 41.3A^2

Experimental Properties

• LogP: 3.16230
• PSA: 45.23000
• Refractive Index: 1.682
• Boiling Point: 250.6°C at 760 mmHg
• Flash Point: 105.3°C
• Density: 1.29